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Compound of Interest

PHELLODENDRON AMURENSE
Compound Name:

BARK EXTRACT
CAS No.: 164288-52-2
Cat. No.: B1170371

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for various preclinical animal models used
to evaluate the efficacy of Phellodendron amurense and its extracts. The included information
is intended to guide researchers in designing and executing studies to investigate the
therapeutic potential of this traditional medicinal plant in oncology, inflammation, and
respiratory diseases.

I. Anti-Cancer Efficacy: Prostate Cancer Model

The Transgenic Adenocarcinoma of the Mouse Prostate (TRAMP) model is a well-established
model for studying the prevention and treatment of prostate cancer. TRAMP mice
spontaneously develop prostate tumors with a high frequency, mimicking the progression of
human prostate cancer.

Quantitative Data Summary
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Experimental Protocol: TRAMP Mouse Model for
Prostate Cancer

Objective: To evaluate the efficacy of Phellodendron amurense extract in preventing or
inhibiting the progression of prostate tumors in TRAMP mice.

Materials:

Transgenic Adenocarcinoma of the Mouse Prostate (TRAMP) mice (male, 10-28 weeks old)

Phellodendron amurense extract (e.g., Nexrutine®)

Standard mouse chow

Custom-formulated chow containing Phellodendron amurense extract (600 mg/kg)

Animal housing facilities compliant with institutional guidelines
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o Calipers for tumor measurement

» Histology equipment and reagents (formalin, paraffin, H&E stain)
e Immunohistochemistry reagents (antibodies for pAkt, NF-kB, etc.)
Procedure:

¢ Animal Acclimatization: House TRAMP mice in a controlled environment for at least one
week before the start of the experiment.

» Randomization: Randomize mice into control and treatment groups (n=10-15 per group).
e Diet Administration:
o Control Group: Feed with standard mouse chow.

o Treatment Group: Feed with chow containing Phellodendron amurense extract (600
mg/kg).

o Treatment Duration: Continue the respective diets for the specified duration of the study
(e.g., 14 or 20 weeks).

e Monitoring:
o Monitor the body weight and food consumption of the mice weekly.
o Palpate for tumors weekly.

o Termination and Sample Collection:

[¢]

At the end of the study, euthanize the mice according to approved protocols.

[e]

Collect prostate tissue and any visible tumors.

o

Fix tissues in 10% neutral buffered formalin for histopathological analysis.

[¢]

Collect serum for analysis of circulating cytokines.
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o Histopathological Analysis:

o Embed fixed tissues in paraffin and section.

o Stain sections with Hematoxylin and Eosin (H&E) to assess tumor grade.
e Immunohistochemistry:

o Perform immunohistochemical staining on tissue sections to analyze the expression of key
signaling proteins such as pAkt and NF-kB.

Experimental Workflow
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Experimental Setup
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TRAMP mouse model workflow for P. amurense efficacy testing.

Il. Anti-Inflammatory Efficacy

Phellodendron amurense has demonstrated significant anti-inflammatory properties in various
preclinical models.
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A. Allergic Asthma Model

The ovalbumin (OVA)-induced murine asthma model is a widely used model to study allergic
airway inflammation.

: o :

Animal Model Treatment Dosage Key Findings Reference
Significantly
] P. amurense
OVA-induced decreased IL-4,
] cortex methanol 200 mg/kg [5]
Asthma (Mice) IL-5, IL-13, and
extract (oral) )
TNF-a in BALF.
P. amurense Significantly

OVA-induced

) cortex methanol 100 & 200 mg/kg  decreased IgE [5]
Asthma (Mice)

extract (oral) production.

Experimental Protocol: OVA-Induced Murine Asthma
Model

Objective: To assess the anti-asthmatic effects of Phellodendron amurense extract in an OVA-
induced murine model of asthma.

Materials:

e BALB/c mice (female, 6-8 weeks old)
¢ Ovalbumin (OVA)

e Aluminum hydroxide (Alum)

e Phosphate-buffered saline (PBS)

e Phellodendron amurense extract

» Nebulizer

e Equipment for bronchoalveolar lavage (BAL)
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o ELISA kits for cytokines (IL-4, IL-5, IL-13, TNF-a) and IgE

Procedure:

Sensitization:

o On days 0 and 14, sensitize mice by intraperitoneal (i.p.) injection of 50 ug OVA emulsified
in 1 mg of alum in 200 uL of PBS.[6]

o The control group receives an i.p. injection of PBS.[6]

Treatment:

o Administer Phellodendron amurense extract (e.g., 100 or 200 mg/kg, orally) daily from day
21 to day 27.

o The control group receives the vehicle.

Challenge:

o On days 28, 29, and 30, challenge the mice with 2% OVA aerosol for 20 minutes using a
nebulizer.[6]

o The control group is challenged with saline.[6]

Sample Collection (48 hours after the last challenge):

o Euthanize the mice.

o Collect blood for serum IgE analysis.

o Perform bronchoalveolar lavage (BAL) to collect BAL fluid.

e Analysis:

o Centrifuge the BAL fluid and collect the supernatant for cytokine analysis (IL-4, IL-5, IL-13,
TNF-a) using ELISA.

o Count the inflammatory cells in the BAL fluid.
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o Measure serum IgE levels using ELISA.

o Perform histological analysis of lung tissue to assess inflammation and goblet cell

hyperplasia.

Experimental Workflow
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OVA-induced asthma model workflow.
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B. Acute Inflammation Models

This model is used to study systemic inflammation and the efficacy of anti-inflammatory agents.

Experimental Protocol: LPS-Induced Endotoxemia in
Mice

Objective: To investigate the anti-inflammatory activity of Phellodendron amurense extract
against LPS-induced endotoxemia.

Materials:

C57BL/6 or ICR mice (male, 7-8 weeks old)

Lipopolysaccharide (LPS) from E. coli

Phellodendron amurense extract

Saline

ELISA kits for TNF-a and IL-6

Procedure:

e Pre-treatment:
o Administer Phellodendron amurense extract (e.g., orally or i.p.) to the treatment group.
o Administer vehicle to the control group.

« Induction of Endotoxemia:

o After a specific pre-treatment time (e.g., 2 hours), induce endotoxemia by i.p. injection of
LPS (e.g., 50 mg/kg).[7][8]

e Monitoring:

o Monitor the survival rate of the mice over a set period (e.g., 120 hours).[7]
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o Sample Collection:

o At a specific time point after LPS injection (e.g., 2 hours), collect blood and tissues (e.g.,
lungs) for analysis.[7]

e Analysis:
o Measure serum levels of pro-inflammatory cytokines such as TNF-a and IL-6 using ELISA.
o Perform histological analysis of tissues to assess inflammation.

This is a model of acute topical inflammation.

Experimental Protocol: TPA-Induced Ear Edema in Mice

Objective: To evaluate the topical anti-inflammatory effect of Phellodendron amurense extract.

Materials:

ICR or CD-1 mice (male, 20-25 g)

12-O-tetradecanoylphorbol-13-acetate (TPA)

Phellodendron amurense extract

Acetone or ethanol (vehicle)

Micrometer caliper

Procedure:

o Treatment Application:

o Topically apply Phellodendron amurense extract dissolved in a vehicle to the inner and
outer surfaces of the mouse ear.

o Apply the vehicle alone to the control group.

e |nduction of Edema:
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o After a short interval (e.g., 30 minutes), apply TPA (e.g., 2.5 pg in 20 uL of vehicle) to the
same ear surfaces.

o Measurement of Edema:

o Measure the thickness of the ear using a micrometer caliper at various time points after
TPA application (e.g., 4-6 hours).

e Calculation of Inhibition:

o Calculate the percentage of edema inhibition by comparing the ear thickness of the
treated group with the control group.

» Biochemical Analysis (Optional):

o Punch out a section of the ear tissue for analysis of myeloperoxidase (MPO) activity (an
indicator of neutrophil infiltration) and levels of inflammatory mediators.[9]

lll. Sighaling Pathways

Phellodendron amurense and its active components, such as berberine, have been shown to
modulate several key signaling pathways involved in cell proliferation, inflammation, and
apoptosis.

Key Signaling Pathways Modulated by Phellodendron
amurense
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Signaling pathways modulated by P. amurense.

Disclaimer: These protocols are intended as a guide and may require optimization based on
specific experimental conditions and institutional guidelines. All animal experiments should be
conducted in accordance with approved protocols from an Institutional Animal Care and Use
Committee (IACUC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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© 2026 BenchChem. All rights reserved. 14/14 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

